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Compound of Interest

Compound Name: 5-Fluoro-2'-deoxyuridine

Cat. No.: B1346552

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling 5-Fluoro-2'-deoxyuridine (FUDR). Adherence to these
procedures is essential to ensure personal safety and proper disposal of this hazardous
chemical.

Chemical Safety Overview

5-Fluoro-2'-deoxyuridine is classified as a hazardous substance. It is toxic if swallowed,
causes skin and serious eye irritation, and is suspected of causing genetic defects.[1] Some
evidence suggests it may be a carcinogen and harmful to unborn children.[2] Therefore, strict
adherence to safety protocols is mandatory.

Hazard Classification Description

Acute Oral Toxicity Toxic if swallowed.[1][3]

Skin Corrosion/Irritation Causes skin irritation.[1]

Serious Eye Damage/Irritation Causes serious eye irritation.[1]

Germ Cell Mutagenicity Suspected of causing genetic defects.[1]
Carcinogenicity Limited evidence of a carcinogenic effect.[2]
Reproductive Toxicity May cause harm to the unborn child.[2]
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Personal Protective Equipment (PPE)

The following personal protective equipment is required when handling 5-Fluoro-2'-

deoxyuridine:

PPE Category Specification Standard Examples
) Chemical safety goggles or OSHA 29 CFR 1910.133, EN
Eye/Face Protection
glasses. 166.[1]

Hand Protection

) ] Nitrile or other appropriate
Chemical-resistant gloves. _
material.

Skin and Body Protection

Laboratory coat, long pants,
and closed-toe shoes. Wear
appropriate protective clothing

to prevent skin exposure.[1]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved
respirator if dust is generated.
A dust mask (e.g., N95) is a

minimum requirement.[1]

Operational Plan for Handling 5-Fluoro-2'-

deoxyuridine

This section outlines the standard operating procedure for the safe handling of 5-Fluoro-2'-

deoxyuridine from receipt to disposal.

1. Preparation and Engineering Controls:

Work in a designated area, such as a chemical fume hood or a Class Il biological safety

cabinet, to ensure adequate ventilation.[2]

Ensure that an eyewash station and safety shower are readily accessible.[1]

Before starting, ensure all necessary PPE is available and in good condition.
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Prepare all necessary equipment and reagents.
. Handling the Compound:
Don all required PPE before handling the chemical.
Handle the solid form of 5-Fluoro-2'-deoxyuridine carefully to avoid generating dust.[2]
If weighing the powder, do so within a ventilated enclosure.
When preparing solutions, add the solid to the solvent slowly to prevent splashing.
Avoid all personal contact, including inhalation.[4]
. Storage:
Store 5-Fluoro-2'-deoxyuridine in a tightly sealed, properly labeled container.[1]

Keep in a cool, dry, and well-ventilated area, away from incompatible materials such as
strong oxidizing agents and strong bases.[1]

Refrigeration is recommended for storage.[1]
. Waste Disposal:

All waste containing 5-Fluoro-2'-deoxyuridine, including contaminated labware and PPE,
must be treated as hazardous waste.[2]

Dispose of waste in a designated, sealed, and labeled hazardous waste container.

Follow all local, state, and federal regulations for hazardous waste disposal.[2] Do not pour
waste down the drain.[1]

1. Preparation 2. Handling 3. Post-Handling

Prepare Workspace Weigh Compound . . Decontaminate Dispose of
(Fume Hood/BSC) (Avoid Dust) Prepare Solution Perform Experiment Workspace Hazardous Waste Remove PPE

Don PPE
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Click to download full resolution via product page
Caption: Workflow for the safe handling of 5-Fluoro-2'-deoxyuridine.

Emergency Response Plan

Immediate and appropriate action is crucial in the event of an emergency involving 5-Fluoro-2'-
deoxyuridine.

1. Spill Response:
e Minor Spill:
o Evacuate the immediate area.
o Wear appropriate PPE, including respiratory protection.
o Cover the spill with an absorbent material to avoid dust formation.

o Carefully sweep or vacuum the material into a labeled hazardous waste container. Use a
vacuum with a HEPA filter.[4]

o Decontaminate the area with an appropriate cleaning agent.
e Major Spill:

o Evacuate the entire laboratory and alert others.

o Contact your institution's emergency response team.

o Prevent entry to the contaminated area.
2. Personal Exposure:

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes.[1] Remove contaminated clothing.[1] Seek medical attention if irritation occurs.

[1]
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« Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally.[1] Seek immediate medical attention.[1]

¢ Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

Emergency Event

attention.[3]

|
. [ I
Spill ¢ Personal Exposure
Spill Occurs Exposure Occurs
Evacuate Area Remove from Exposure &
Remove Contaminated Clothing
Provide First Aid
Don PPE (Wash Skin/Flush Eyes)
Contain & Clean Spill Seek Medical Attention
Dispose of Waste

Click to download full resolution via product page

Caption: Emergency response protocol for 5-Fluoro-2'-deoxyuridine incidents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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